Cas no 40889-91-6 (2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL)

• Product Name: 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL
• CAS No: 40889-91-6
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD00019995
• CID: 89451
• PubChem ID: 123498
• Update Time: 2025-10-30

2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL
• 4-Chloro-3-hydroxybenzotrifluoride
• 2-Chlor-5-trifluormethyl-phenol
• 3-hydroxy-4-chlorobenzotrifluoride
• 2-Chloro-5-(trifluoromethyl)phenol, 96%
• EN300-22400
• 2-Chloro-5-trifluoromethylphenol
• DTXSID40193884
• CS-W010582
• A826283
• PS-8266
• 2-chloranyl-5-(trifluoromethyl)phenol
• 2-Chloro-5-(trifluoromethyl)phenol #
• MFCD00019995
• Phenol, 2-chloro-5-(trifluoromethyl)-
• SCHEMBL226137
• FT-0618068
• BB 0244817
• AM61536
• C2947
• 2-chloro-5-(trifluoromethyl) phenol
• D89526
• AKOS000298516
• 40889-91-6
• m-Cresol, 6-chloro-.alpha.,.alpha.,.alpha.-trifluoro-,
• 2-Chloro-5-trifluoromethyl-phenol
• STK336727
• DB-024324

• MDL： MFCD00019995
• Inchi： 1S/C7H4ClF3O/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3,12H
• InChI Key： SUIZARUATMVYRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1O
• BRN： 2094176

Computed Properties

• Exact Mass: 195.99000
• Monoisotopic Mass: 195.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.459 g/mL at 25 °C(lit.)
• Boiling Point: 88°C/38mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.473(lit.)
• PSA: 20.23000
• LogP: 3.06440
• Solubility: Not determined

2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL

Comprehensive Overview of 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL (CAS No. 40889-91-6)

2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL (CAS No. 40889-91-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro substituent and a trifluoromethyl group, grants it exceptional reactivity and stability, making it a valuable building block in modern chemistry. As industries increasingly prioritize eco-friendly and efficient synthetic routes, this compound has garnered attention for its role in green chemistry applications.

The growing demand for halogenated phenols like 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL is driven by their versatility in producing high-performance materials and bioactive molecules. Researchers and manufacturers frequently search for "CAS 40889-91-6 suppliers" or "synthesis of trifluoromethylphenol derivatives," reflecting its industrial relevance. Recent studies highlight its potential in developing novel antimicrobial agents and electronic materials, aligning with global trends in healthcare innovation and sustainable technology.

From a technical perspective, 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL exhibits notable solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), facilitating its integration into diverse reaction systems. Its melting point and thermal stability are critical parameters for process optimization, often queried in databases like SciFinder or Reaxys. Analytical techniques like HPLC and GC-MS are commonly employed to ensure purity, addressing the stringent quality standards of pharmaceutical and agrochemical sectors.

Environmental and regulatory considerations are pivotal in discussions about halogenated aromatic compounds. While 40889-91-6 is not classified as hazardous under major regulatory frameworks, proper handling protocols are emphasized to minimize ecological impact. Innovations in catalytic chlorination and waste reduction methods further enhance its appeal for sustainable manufacturing. FAQs such as "biodegradability of 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL" or "alternatives to halogenated intermediates" underscore the industry's focus on eco-conscious practices.

In conclusion, 2-CHLORO-5-(TRIFLUOROMETHYL)PHENOL (CAS No. 40889-91-6) represents a intersection of innovation and practicality. Its applications span from cutting-edge drug discovery to material science, resonating with current searches for "high-value chemical intermediates" and "fluorinated phenol uses." As research advances, this compound is poised to play an even greater role in addressing challenges across multiple scientific disciplines.